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Compound of Interest

Compound Name: Cinnamyl acetoacetate

Cat. No.: B8749373

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamyl acetoacetate is a versatile aroma chemical prized in the fragrance industry for its
unique olfactory profile and functional properties. Chemically, it is the ester of cinnamyl alcohol
and acetoacetic acid. Its scent is characterized as warm, spicy, sweet, and balsamic, with
nuances of cinnamon and a slight fruity, floral undertone. This complex aroma makes it a
valuable component in a wide range of fragrance compositions, from fine perfumery to
functional products like personal care and home care items.

This document provides detailed application notes and experimental protocols for the use of
cinnamyl acetoacetate in fragrance formulation, intended for researchers, scientists, and
professionals in the field.

Application Notes
Olfactory Profile and Applications

Cinnamyl acetoacetate possesses a warm, spicy, and sweet aroma with balsamic
undertones, reminiscent of cinnamon.[1][2] Its multifaceted scent profile allows for its use in
various fragrance types:
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» Fine Fragrances: In fine perfumery, it is often utilized as a heart or base note to impart
warmth, spiciness, and a gourmand facet to oriental, spicy, and floral compositions.[2] It can
act as a fixative, prolonging the scent of more volatile components.[1]

e Personal Care Products: Its pleasant and warm scent makes it suitable for incorporation into
a variety of personal care items, including lotions, creams, soaps, shampoos, and
conditioners, enhancing the sensory experience for the user.[2]

» Home Care Products: In home fragrance applications such as candles, diffusers, and room
sprays, cinnamyl acetoacetate contributes to a cozy and inviting ambiance.[2]

Stability and Performance

Cinnamyl acetoacetate is noted for its chemical stability, which allows for its use in a variety of
product bases.[2] While specific quantitative data on its stability in all consumer product bases
is limited, its general performance characteristics can be inferred from its chemical structure
and data on similar molecules like cinnamyl acetate. It is soluble in oils and alcohols, facilitating
its incorporation into many formulations.[2]

Table 1: Physicochemical Properties of Cinnamyl Acetoacetate and Related Compounds
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Cinnamyl .
Property Cinnamyl Acetate Source
Acetoacetate
CAS Number 57582-46-4 103-54-8 [31[4]
Molecular Formula C13H1403 C11H1202 [3][4]
Molecular Weight 218.25 g/mol 176.21 g/mol [3114]
) o Colorless to pale
Appearance Light brown liquid o [2][5]
yellow liquid
Warm, spicy, sweet, Sweet, floral, spicy,
Odor balsamic, cinnamon- balsamic, cinnamon- [2][6]
like like
- _ ~357-359 °C @ 760
Boiling Point ] 262 °C @ 760 mmHg [718]
mmHg (estimated)
Flash Point ~158 °C >100 °C [71[9]
Vapor Pressure Not available 0.007 mmHg @ 25°C  [9]
Density Not available 1.05 g/cm3 @ 20 °C [9]
Water Solubility Low 349.1 mg/L @ 25 °C [9]
Odor Threshold Not available Not available

Note: Due to the limited availability of specific quantitative data for cinnamyl acetoacetate,

some values are estimated or data for the closely related and structurally similar compound,

cinnamyl acetate, are provided for reference.

Experimental Protocols

Protocol 1: Synthesis of Cinnamyl Acetoacetate via
Transesterification

This protocol describes a general laboratory-scale synthesis of cinnamyl acetoacetate from

cinnamyl alcohol and an acetoacetate ester (e.g., ethyl acetoacetate) through a

transesterification reaction.[10]

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.bocsci.com/cinnamyl-acetoacetate-cas-57582-46-4-item-28302.html
https://www.indiamart.com/proddetail/cinnamyl-acetoacetate-ester-off-grade-2852975099388.html
https://www.bocsci.com/cinnamyl-acetoacetate-cas-57582-46-4-item-28302.html
https://www.indiamart.com/proddetail/cinnamyl-acetoacetate-ester-off-grade-2852975099388.html
https://www.bocsci.com/cinnamyl-acetoacetate-cas-57582-46-4-item-28302.html
https://www.indiamart.com/proddetail/cinnamyl-acetoacetate-ester-off-grade-2852975099388.html
https://www.chemicalbull.com/products/cinnamyl-acetoacetate
https://foreverest.net/products/extractives-synthetic/cinnamyl-acetate.html
https://www.chemicalbull.com/products/cinnamyl-acetoacetate
https://shop.perfumersapprentice.com/p-6030-cinnamyl-acetate.aspx
https://www.chemicalbook.com/synthesis/cinnamyl-acetate.htm
https://www.perfumersworld.com/view.php?pro_id=3SQ00109
https://www.chemicalbook.com/synthesis/cinnamyl-acetate.htm
https://www.thegoodscentscompany.com/data/rw1003372.html
https://www.thegoodscentscompany.com/data/rw1003372.html
https://www.thegoodscentscompany.com/data/rw1003372.html
https://www.thegoodscentscompany.com/data/rw1003372.html
https://www.benchchem.com/product/b8749373?utm_src=pdf-body
https://www.benchchem.com/product/b8749373?utm_src=pdf-body
https://www.benchchem.com/product/b8749373?utm_src=pdf-body
https://www.benchchem.com/product/b1581091
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8749373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials:

e Cinnamyl alcohol

o Ethyl acetoacetate

o Catalyst (e.g., sodium ethoxide, p-toluenesulfonic acid)

» Anhydrous toluene (or another suitable solvent for azeotropic removal of ethanol)
e Sodium bicarbonate solution (5% w/v)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

o Dean-Stark apparatus or soxhlet extractor with drying agent

e Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

e Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

» To the flask, add cinnamyl alcohol (1 molar equivalent) and ethyl acetoacetate (1.1 to 1.5
molar equivalents).

e Add the solvent (e.g., anhydrous toluene) to the flask.

e Add a catalytic amount of a suitable catalyst (e.g., sodium ethoxide or p-toluenesulfonic
acid).
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Heat the mixture to reflux with vigorous stirring. The ethanol produced during the reaction will
be collected in the Dean-Stark trap as an azeotrope with the solvent.

Monitor the reaction progress by observing the amount of ethanol collected or by techniques
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete (no more ethanol is collected), cool the reaction mixture to
room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution
to neutralize the acid catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude cinnamyl acetoacetate can be purified by vacuum distillation.

Protocol 2: Incorporation of Cinnamyl Acetoacetate into
a Spicy Floral Fragrance Accord

This protocol provides an example of how to incorporate cinnamyl acetoacetate into a simple

spicy floral fragrance accord. Perfumery is an art, and the ratios can be adjusted based on the

desired outcome.

Materials:

Cinnamyl acetoacetate
Eugenol (clove-like, spicy)
Benzyl salicylate (soft, sweet-floral, balsamic)

Hedione® (jasmonic, floral booster)
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e Iso E Super® (woody, ambergris-like)

o Ethanol (perfumer's alcohol)

e Glass beakers and stirring rods

 Digital scale (accurate to 0.01g or better)
e Sample vials

Procedure:

e On a digital scale, carefully weigh the fragrance ingredients into a clean glass beaker
according to the percentages in Table 2.

o Gently stir the mixture with a clean glass rod until all components are fully dissolved and the
solution is homogenous.

o Transfer the fragrance concentrate to a labeled glass vial for maturation.

o Allow the accord to mature for at least 48 hours to allow the different notes to blend and
harmonize.

» To create a finished fragrance, the matured accord can be diluted in perfumer's alcohol to the
desired concentration (e.g., 10-20% for an Eau de Parfum).

Table 2: Example of a Spicy Floral Fragrance Accord
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Ingredient Percentage (%) Olfactory Contribution

Warm, spicy, sweet, balsamic

Cinnamyl Acetoacetate 10
heart
Eugenol 5 Spicy, clove-like top/heart note
Benzyl Salicylate 20 Sweet, floral, balsamic body
) Diffusive, radiant floral
Hedione® 30
character
Iso E Super® 35 Woody, ambery, velvety base
Total 100
Visualizations

Olfactory Signaling Pathway

The perception of smell, including that of cinnamyl acetoacetate, is initiated by the binding of
odorant molecules to olfactory receptors in the nasal cavity. This triggers a signal transduction
cascade that ultimately leads to the perception of a specific scent in the brain.

Cell Membrane

Click to download full resolution via product page

Caption: Olfactory signal transduction cascade.

Experimental Workflow: Fragrance Formulation and
Evaluation
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The development of a new fragrance incorporating cinnamyl acetoacetate follows a
structured workflow, from initial concept to final product evaluation.

Fragrance Concept

(e.g., Warm Spicy Floral)

Ingredient Selection
(incl. Cinnamyl Acetoacetate)

Accord Development
(e.g., Spicy Floral Accord)

Final Fragrance
Formulation

Reformulation

Maturation & Aging ('f d d)
1I neede

Sensory & Performance
Evaluation

Application Testing
(e.g., in lotion, soap)

Final Fragranced
Product

Click to download full resolution via product page
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Caption: Fragrance development workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Cinnamyl Acetoacetate in Fragrance
Formulation: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b8749373#application-of-cinnamyl-acetoacetate-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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